Cas no 1568206-47-2 ((3S)-1-(2,2,2-trifluoroethyl)pyrrolidin-3-ol)

• Product Name: (3S)-1-(2,2,2-trifluoroethyl)pyrrolidin-3-ol
• CAS No: 1568206-47-2
• MF: C₆H₁₀F₃NO
• MW: 169.144912242889
• CID: 4606773
• PubChem ID: 64116183
• Update Time: 2025-05-24

(3S)-1-(2,2,2-trifluoroethyl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• (3S)-1-(2,2,2-Trifluoroethyl)pyrrolidin-3-ol
• (S)-1-(2,2,2-trifluoroethyl)pyrrolidin-3-ol
• (3S)-1-(2,2,2-trifluoroethyl)pyrrolidin-3-ol

• Inchi： 1S/C6H10F3NO/c7-6(8,9)4-10-2-1-5(11)3-10/h5,11H,1-4H2/t5-/m0/s1
• InChI Key： CBOOVKDKSNRMRF-YFKPBYRVSA-N
• SMILES： N1(CC(F)(F)F)CC[C@H](O)C1

Additional information on (3S)-1-(2,2,2-trifluoroethyl)pyrrolidin-3-ol

(3S)-1-(2,2,2-Trifluoroethyl)pyrrolidin-3-ol: A Comprehensive Overview

(3S)-1-(2,2,2-Trifluoroethyl)pyrrolidin-3-ol, also known by its CAS number 1568206-47-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolidine derivatives, which are widely studied for their potential applications in drug development and material science. The structure of this molecule is characterized by a pyrrolidine ring substituted with a trifluoroethyl group at the 1-position and a hydroxyl group at the 3-position, with the stereochemistry at the 3-position being S.

The synthesis of (3S)-1-(2,2,2-Trifluoroethyl)pyrrolidin-3-ol involves a series of carefully designed reactions that ensure the correct stereochemistry and functional group placement. Recent studies have focused on optimizing the synthetic routes to improve yield and purity. One notable approach involves the use of asymmetric catalysis to achieve high enantioselectivity during the formation of the pyrrolidine ring. This method not only enhances the efficiency of the synthesis but also aligns with current trends toward sustainable and environmentally friendly chemical processes.

The pharmacological properties of CAS 1568206-47-2 have been extensively investigated. Research has shown that this compound exhibits potential as a modulator of neurotransmitter systems, particularly in relation to dopamine and serotonin pathways. Its ability to influence these pathways makes it a promising candidate for the development of treatments for neurological disorders such as Parkinson's disease and depression. Recent findings from in vitro studies suggest that the trifluoroethyl substituent plays a critical role in enhancing the compound's bioavailability and selectivity.

In addition to its pharmacological applications, (3S)-1-(2,2,2-Trifluoroethyl)pyrrolidin-3-ol has shown potential in other areas such as material science. Its unique structure allows for interactions with various polymer systems, making it a candidate for use in advanced materials with tailored properties. Researchers are currently exploring its application as a building block for self-healing polymers and stimuli-responsive materials.

The latest advancements in computational chemistry have provided deeper insights into the molecular dynamics of CAS 1568206-47-2. Molecular docking studies have revealed that its hydroxyl group plays a pivotal role in binding interactions with target proteins. Furthermore, quantum mechanical calculations have shed light on the electronic properties of the molecule, which are crucial for understanding its reactivity and stability under different conditions.

In conclusion, (3S)-1-(2,2,2-Trifluoroethyl)pyrrolidin-3-ol (CAS 1568206-47-2) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for both academic research and industrial development. As ongoing studies continue to uncover new aspects of its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.